Cas no 915722-90-6 (4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-Benzenamine)

• Product Name: 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-Benzenamine
• CAS No: 915722-90-6
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 1121454
• Update Time: 2024-03-06

4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-Benzenamine
• 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)Benzenamine
• 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)phenylamine
• Benzenamine, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-

• Inchi： 1S/C14H21N3/c15-12-4-6-13(7-5-12)17-10-9-16-8-2-1-3-14(16)11-17/h4-7,14H,1-3,8-11,15H2
• InChI Key： CXQBYWWEFMGQBR-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCN3CCCCC3C2)C=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 410.8±40.0 °C(Predicted)
• pka: 8.96±0.20(Predicted)